(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone

• IUPAC Name: (5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-[3-(6-methylpyridazin-3-yl)oxypyrrolidin-1-yl]methanone
• InChI: InChI=1S/C17H19N7O2/c1-10-4-5-14(21-20-10)26-13-6-7-23(9-13)16(25)15-19-17-18-11(2)8-12(3)24(17)22-15/h4-5,8,13H,6-7,9H2,1-3H3
• InChI Key: ZVROTSDEWOHJIH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2CCN(C2)C(=O)C3=NN4C(=CC(=NC4=N3)C)C
• Molecular Formula: C17H19N7O2
• Molecular Weight: 353.4 g/mol

Description

The compound belongs to the class of [1,2,4]triazolo[1,5-a]pyrimidines. This class of compounds has been of interest due to their presence in diverse important structures in agriculture and medicinal chemistry, such as antibacterial, antifungal, antiviral, antiparasitic, and anticancer agents.

Molecular Structure Analysis

The molecular structure of similar compounds, such as (5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol, has been described. The InChI code for this compound is 1S/C8H10N4O/c1-5-3-6(2)12-8(9-5)10-7(4-13)11-12/h3,13H,1,4H2,2H3,(H,9,10,11).

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds, such as (5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol, have been described. It has a molecular weight of 178.19 and is a solid at room temperature.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Researchers have extensively explored the synthesis of novel pyrazolo[1,5-a]pyrimidine, 1,2,4-triazolo[1,5-a]pyrimidine, and other related derivatives incorporating various moieties. For instance, Abdel-Aziz et al. (2008) detailed the synthesis of several new compounds demonstrating moderate antimicrobial effects against specific bacterial and fungal species (Abdel‐Aziz, Hamdy, Fakhr, & Farag, 2008). This work highlights the potential of such compounds in contributing to the development of new antimicrobial agents.

Structural Analysis and Properties

Dolzhenko et al. (2008) focused on the crystal structure of related triazolopyrimidine compounds, elucidating their planarity, intramolecular hydrogen bonding, and crystal packing, which are crucial for understanding the physicochemical properties and reactivity of such compounds (Dolzhenko, Tan, Koh, Woo, & Chui, 2008).

Biological Activities and Applications

Several studies have focused on the potential biological activities of compounds within the same family as "(5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)(3-((6-methylpyridazin-3-yl)oxy)pyrrolidin-1-yl)methanone." For instance, the synthesis and evaluation of pyrimidinone and oxazinone derivatives fused with thiophene rings have been investigated for their antimicrobial properties, suggesting a pathway toward new therapeutic agents (Hossan, Abu-Melha, Al-Omar, & Amr, 2012).

Safety And Hazards

The safety and hazards associated with similar compounds, such as (5,7-Dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)methanol, have been described. It has hazard statements H315-H319-H335 and precautionary statements P261-P305+P351+P338.